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Compound of Interest

Compound Name: M-110

cat. No.: B608784

A Comparative Guide to "M-110" Antibodies and Their Alternatives for Researchers

In the vast landscape of biological research, the specificity and reliability of antibodies are
paramount. The designation "M-110" is associated with several distinct antibodies targeting
different proteins of high research interest. This guide provides a comprehensive comparison of
these "M-110" antibodies and their alternatives, focusing on their cross-reactivity and specificity
to aid researchers, scientists, and drug development professionals in selecting the most
suitable reagents for their experimental needs.

MS110: The Anti-BRCA1 Antibody

The Breast Cancer Type 1 susceptibility protein (BRCAL) is a critical tumor suppressor involved
in DNA repair. The monoclonal antibody MS110 is widely used for its detection.

Comparison of Anti-BRCA1 Antibodies
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MS110 (Clone:

Polyclonal Anti-

Feature D-9 (Clone: D-9)
MS110) BRCA1 (#9010)

Target BRCA1 BRCA1 BRCA1

Host Species Mouse Not Specified Rabbit

Clonality Monoclonal Not Specified Polyclonal

) o IHC-P, ICC/IF, Flow

Validated Applications WB, IP WB, IP
Cytometry

Species Reactivity Human[1][2] Human Human

Specificity/Cross-

Reactivity Notes

Recognizes an N-
terminal epitope
(amino acids 1-304) of
human BRCA1.[1] A
validation study found
it detects BRCAL in
IHC on formalin-fixed
samples but with
significant run-to-run
variability. It was
found to be unreliable
for
immunoprecipitation
and Western blot in
cells with endogenous
expression.
Predominantly nuclear
staining is observed
after microwave

antigen retrieval.[3]

Shown to be specific
in Western blot and
immunoprecipitation

assays.

Detects endogenous
levels of total BRCA1
protein (nuclear
isoforms 1, 2, and 4).
It does not cross-react
with BRCA2.[4]

Experimental Workflow for Antibody Specificity Testing

A crucial step in antibody validation is to determine its specificity. The following workflow

outlines a general procedure for assessing antibody cross-reactivity.
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Caption: A generalized workflow for testing antibody specificity and cross-reactivity.

MA1-110: The Anti-Nestin Antibody

Nestin is an intermediate filament protein expressed in progenitor cells of the central nervous
system, making it a key marker for neural stem cells. The monoclonal antibody MA1-110 (clone

10C2) is a common tool for its detection.
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Comparison of Anti-Nestin Antibodies

- MA1-110 (Clone: Polyclonal Anti- MAB2736 (Clone:

eature
10C2) Nestin (#10959) 307501)

Target Nestin Nestin Nestin

Host Species Mouse Rabbit Mouse

Clonality Monoclonal Polyclonal Monoclonal

_ o WB, ICCI/IF, IHC, Flow 3

Validated Applications Not Specified WB, ICC/IF
Cytometry[5]

Species Reactivity Human, Mouse[5] Human, Mouse[6] Mouse, Rat[7]
Recognizes human
Nestin protein

o corresponding to Recognizes Detects mouse and

Specificity/Cross- ) o

residues 1464-1614. endogenous levels of rat Nestin in Western

Reactivity Notes ] ]
[5] Detects a band at total Nestin protein.[6]  blots.[7]

~250 kDa in Western
blot.[5]

MT110 (Solitomab): The Bispecific Anti-EpCAM/CD3
Antibody

MT110, also known as Solitomab, is a bispecific T-cell engager (BIiTE®) antibody construct
designed for cancer immunotherapy. It simultaneously binds to the Epithelial Cell Adhesion
Molecule (EpCAM) on tumor cells and CD3 on T-cells, redirecting T-cells to kill tumor cells. Due
to its therapeutic nature, a critical aspect is its on-target, off-tumor cross-reactivity with normal
tissues expressing EpCAM.

Comparison of Anti-EpCAM Bispecific Antibodies
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Feature MT110 (Solitomab) Catumaxomab BF-588-DualCAB
Target EpCAM x CD3 EpCAM x CD3 EpCAM x CD3
Bispecific T-cell ) ) ) Conditionally Active
) Trifunctional antibody ) )
Format Engager (BITE®), ) Biologic (CAB),
(rat/mouse hybrid) ) -
scFv-based bispecific
] o Human, Cynomolgus
Species Reactivity Human Human

Monkey

Therapeutic ) ) ) Solid Tumors
o Solid Tumors Malignant Ascites o
Application (preclinical)
Engages T-cells to Designed to be active
lyse EpCAM-positive in the acidic tumor
Approved for the ) )
cells. Development ) microenvironment to
o treatment of malignant
Specificity/Cross- was challenged by on- reduce on-target, off-

Reactivity Notes

target, off-tumor
toxicities in normal
tissues expressing
EpCAM.[8]

ascites. Systemic
administration led to

severe side effects.

tumor toxicity. Does
not cross-react with
canine, rat, or mouse

proteins.[9]

Signaling Pathway of EpCAM

EpCAM is not just a cell adhesion molecule but also participates in cell signaling, contributing

to proliferation and differentiation.
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Caption: Simplified EpCAM signaling pathway upon proteolytic cleavage.
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Anti-SP110 Antibodies

SP110 is a nuclear body protein and a transcriptional coactivator. Antibodies against SP110

are used to study its role in gene regulation and its association with certain diseases.

: : ¢ Anti-SP110 Antibodi

Rabbit Polyclonal

Rabbit Polyclonal

Mouse Monoclonal

Feature (sc-376741, Clone:
(ab67221) (NBP2-20461)
B-10)
Target SP110 SP110 SP110
Host Species Rabbit Rabbit Mouse
Clonality Polyclonal Polyclonal Monoclonal
_ o WB, IP, IF, IHC(P),
Validated Applications  WB WB
ELISA
Species Reactivity Human Not Specified Human[10]

Specificity/Cross-

Reactivity Notes

Recognizes isoforms
a, b, and c of human
SP110. A study
showed a rabbit anti-
Sp110 antiserum did
not cross-react with
the related protein
Sp140.

Recognizes a
recombinant protein
encompassing a
sequence within the
center region of
human SP110.[11]

Specific for an epitope
mapping between
amino acids 1-28 at
the N-terminus of
human SP110.

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and reliable results in

antibody-based assays.

Western Blot Protocol for Specificity Testing

o Sample Preparation: Lyse cells or tissues in RIPA buffer with protease and phosphatase

inhibitors. Determine protein concentration using a BCA assay.
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e Gel Electrophoresis: Separate 20-30 pg of protein per lane on an SDS-PAGE gel.
» Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVYDF membrane.

» Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA
in TBST (Tris-Buffered Saline with 0.1% Tween-20).

e Primary Antibody Incubation: Incubate the membrane with the primary antibody at the
recommended dilution overnight at 4°C with gentle agitation.

e Washing: Wash the membrane three times for 5-10 minutes each with TBST.

e Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary
antibody at the appropriate dilution for 1 hour at room temperature.

e Washing: Repeat the washing step.

o Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein
bands using an imaging system.

Immunohistochemistry (IHC) Protocol for Cross-
Reactivity Assessment

o Deparaffinization and Rehydration: Deparaffinize formalin-fixed paraffin-embedded (FFPE)
tissue sections in xylene and rehydrate through a graded series of ethanol to water.

o Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) using a citrate buffer (pH
6.0) or Tris-EDTA buffer (pH 9.0) in a pressure cooker or water bath.

¢ Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide. Block non-
specific binding with a protein block or normal serum from the same species as the
secondary antibody.

e Primary Antibody Incubation: Incubate the sections with the primary antibody at the optimal
dilution in a humidified chamber overnight at 4°C.

e Washing: Wash sections with a wash buffer (e.g., PBS with 0.05% Tween-20).
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Secondary Antibody and Detection: Apply a biotinylated secondary antibody followed by a
streptavidin-HRP conjugate, or use a polymer-based detection system.

Chromogen: Add a chromogen substrate such as DAB (3,3'-Diaminobenzidine) and monitor
for color development.

Counterstaining: Lightly counterstain the sections with hematoxylin.

Dehydration and Mounting: Dehydrate the sections through graded ethanol and xylene, and
mount with a permanent mounting medium.

This guide provides a starting point for researchers to compare and select appropriate "M-110"

antibodies and their alternatives. It is crucial to perform in-house validation for the specific

application and experimental system to ensure data accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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